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Compound of Interest

Compound Name: Propofol-d14

Cat. No.: B15554067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Propofol-d14. Adherence to these procedures is critical for ensuring laboratory

safety and maintaining the chemical and isotopic integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Propofol is classified as a hazardous substance. While Propofol-d14 is a deuterated analog, it

should be handled with the same precautions as Propofol. The primary hazards include serious

eye damage, skin irritation, and respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to minimize exposure.[3][4][5][6]
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PPE Category Item Specifications

Eye Protection Safety Goggles or Face Shield

Must provide a complete seal

around the eyes to protect

from splashes.[5][7]

Hand Protection Double Gloves

Wear two pairs of powder-free,

chemotherapy-grade nitrile

gloves. The inner glove should

be tucked under the gown cuff,

and the outer glove should

extend over the cuff.[3][5]

Body Protection Disposable Gown

A long-sleeved, disposable

gown made of a low-

permeability fabric with a solid

front and tight-fitting cuffs is

required.[3][5]

Respiratory Protection N95 Respirator or higher

Recommended, especially

when handling the powder

form or if there is a risk of

aerosolization.[6]

Hair and Shoe Covers Disposable Covers
To prevent contamination of

the work area and product.[5]

Handling and Storage
Due to its deuterated nature, Propofol-d14 requires specific handling to prevent isotopic

dilution. Many deuterated compounds are hygroscopic and can absorb moisture from the air,

leading to a hydrogen-deuterium exchange.[8][9]

Handling Protocol:

Acclimatization: Before use, allow the sealed container of Propofol-d14 to equilibrate to

room temperature to prevent condensation.[9]
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Inert Atmosphere: Whenever possible, handle the compound under a dry, inert atmosphere,

such as in a glove box with nitrogen or argon gas.[8][9]

Ventilation: Ensure adequate ventilation in the handling area.[1][2]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling.[2]

Storage Protocol:

Secure Storage: Store Propofol-d14 in a locked, substantially constructed cabinet or safe,

similar to the handling of controlled substances.[10]

Controlled Environment: Keep the container tightly closed in a cool, dry, and well-ventilated

place, protected from light.[2][8][9]

Refrigeration: If refrigeration is required, the locked container should be securely fastened

within the refrigeration unit.[10]

Disposal Plan
Propofol is toxic to aquatic life and does not readily degrade in the environment.[11][12]

Therefore, it must not be disposed of down the drain.[11] Although not currently a federally

controlled substance, due to the high potential for diversion and abuse, it is best practice to

manage Propofol-d14 waste as a controlled substance.[10][11][12][13]

Disposal Steps:

Segregation: All materials contaminated with Propofol-d14, including unused product, empty

vials (do not dispose of the entire glass vial in a liquid waste container[13]), gloves, gowns,

and other disposables, must be segregated as hazardous waste.

Waste Containers: Use designated, clearly labeled, leak-proof, and sealed containers for all

Propofol-d14 waste.[12]

Deactivation (Optional but Recommended): Consider using a commercially available drug

deactivation system to render the Propofol-d14 non-retrievable.[12][14]
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Licensed Disposal: Arrange for the disposal of Propofol-d14 waste through a licensed

hazardous waste management company.[10][12] Incineration is the preferred method of

destruction.[11]

Record Keeping: Maintain detailed records of the disposal, including dates, quantities, and

the name of the disposal company.[10]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Propofol-d14 in a

research setting, from receiving to disposal.
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Caption: Workflow for Safe Handling and Disposal of Propofol-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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